Cas no 391867-37-1 (N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-5-nitro-1-benzothiophene-2-carboxamide)

• Product Name: N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-5-nitro-1-benzothiophene-2-carboxamide
• CAS No: 391867-37-1
• MF: C₁₈H₁₃N₃O₃S₂
• MW: 383.44412112236
• CID: 6221495
• PubChem ID: 4447787
• Update Time: 2025-10-22

N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-5-nitro-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-5-nitro-1-benzothiophene-2-carboxamide
• N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-5-nitrobenzo[b]thiophene-2-carboxamide
• Oprea1_076274
• F0463-0151
• 391867-37-1
• AKOS024578084

• Inchi： 1S/C18H13N3O3S2/c19-9-13-12-3-1-2-4-15(12)26-18(13)20-17(22)16-8-10-7-11(21(23)24)5-6-14(10)25-16/h5-8H,1-4H2,(H,20,22)
• InChI Key： XJUZHJNMMHYEKU-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C2=C1CCCC2)NC(C1=CC2C=C(C=CC=2S1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 383.03983363g/mol
• Monoisotopic Mass: 383.03983363g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 155Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-5-nitro-1-benzothiophene-2-carboxamide

Comprehensive Overview of N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-5-nitro-1-benzothiophene-2-carboxamide (CAS No. 391867-37-1)

The compound N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-5-nitro-1-benzothiophene-2-carboxamide (CAS No. 391867-37-1) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structural features, including the benzothiophene core and nitro and cyano functional groups, make it a promising candidate for various applications. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery, agrochemical development, and advanced material synthesis.

One of the key reasons for the growing interest in N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-5-nitro-1-benzothiophene-2-carboxamide is its structural similarity to other bioactive molecules. The benzothiophene moiety is a common scaffold in pharmaceuticals, known for its ability to interact with biological targets. The presence of the nitro group adds electron-withdrawing properties, which can enhance binding affinity, while the cyano group offers versatility for further chemical modifications. These attributes make the compound a valuable building block in the synthesis of novel therapeutic agents.

In recent years, the demand for N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-5-nitro-1-benzothiophene-2-carboxamide has surged, particularly in the context of targeted drug delivery and small molecule inhibitors. The compound's ability to modulate specific biological pathways has made it a subject of intense research in oncology and neurology. For instance, its potential as a kinase inhibitor has been explored in preclinical studies, with promising results in inhibiting tumor growth. Additionally, its role in neuroprotective applications is being investigated, given its structural compatibility with blood-brain barrier penetration.

Beyond pharmaceuticals, CAS No. 391867-37-1 has also found applications in the development of advanced materials. The benzothiophene derivatives are known for their optoelectronic properties, making them suitable for use in organic light-emitting diodes (OLEDs) and photovoltaic cells. The incorporation of the nitro and cyano groups further enhances the compound's electronic characteristics, enabling its use in high-performance materials. This dual utility in both life sciences and material science underscores the compound's versatility and broad appeal.

From a synthetic chemistry perspective, the preparation of N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-5-nitro-1-benzothiophene-2-carboxamide involves multi-step reactions that require precise control over reaction conditions. Key steps often include the condensation of benzothiophene derivatives with appropriate reagents to introduce the carboxamide linkage, followed by functionalization with the nitro and cyano groups. Researchers are continually optimizing these synthetic routes to improve yield and purity, which are critical for scaling up production.

The safety and environmental impact of CAS No. 391867-37-1 have also been subjects of scrutiny. While the compound is not classified as hazardous under current regulations, proper handling and disposal protocols are essential to minimize risks. Recent advancements in green chemistry have prompted the development of more sustainable synthesis methods, reducing the use of toxic solvents and reagents. These efforts align with the broader industry trend toward environmentally friendly chemical production.

In conclusion, N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-5-nitro-1-benzothiophene-2-carboxamide (CAS No. 391867-37-1) represents a fascinating intersection of chemistry, biology, and materials science. Its unique structural features and multifunctional properties make it a compound of significant interest across multiple disciplines. As research continues to uncover new applications and synthetic methodologies, the compound is poised to play an increasingly important role in scientific and industrial advancements.